(3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)methanol

• CAS No.: 618383-24-7
• Molecular Formula: C16H11BrF2N2O
• Molecular Weight: 365.17 g/mol
• IUPAC Name: [3-(4-bromophenyl)-1-(2,4-difluorophenyl)pyrazol-4-yl]methanol
• InChI: InChI=1S/C16H11BrF2N2O/c17-12-3-1-10(2-4-12)16-11(9-22)8-21(20-16)15-6-5-13(18)7-14(15)19/h1-8,22H,9H2
• InChI Key: WGQSUJBRRZIUQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2CO)C3=C(C=C(C=C3)F)F)Br

Description

(3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazol-4-yl)methanol is a high-purity chemical compound offered for research and development purposes. This molecule belongs to the class of pyrazole derivatives, a group of nitrogen-containing heterocyclic compounds that are a subject of sustained interest in medicinal and agrochemical research due to their wide range of potential biological activities . The structure features a central pyrazole ring substituted with a 4-bromophenyl group at the 3-position and a 2,4-difluorophenyl group on the nitrogen at the 1-position, with a hydroxymethyl functional group at the 4-position. This specific arrangement of halogenated aryl rings and a polar methanol group makes it a valuable intermediate for further chemical synthesis and structure-activity relationship (SAR) studies. Pyrazole derivatives have been identified as key scaffolds in numerous pharmacological agents, with documented applications as inhibitors of protein glycation, and possessing antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, and antioxidant properties . The presence of bromine and fluorine atoms on the aromatic rings is often utilized in drug discovery to modulate a compound's lipophilicity, metabolic stability, and binding affinity to biological targets. Researchers can employ this compound as a building block for the synthesis of more complex molecules or as a reference standard in analytical studies. The compound is provided for research use only (RUO) and is strictly intended for laboratory investigation. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Biological Activity

The compound (3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)methanol is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazoles, as a class, are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. This article aims to summarize the biological activity of this specific compound, highlighting relevant research findings and case studies.

Chemical Structure

The molecular formula of the compound is $C_{13}H_{10}BrF_2N$. The structure features a pyrazole ring substituted with a bromophenyl and a difluorophenyl group, which may influence its biological activity.

1. Anticancer Activity

Research indicates that pyrazole derivatives exhibit significant anticancer properties. Studies have shown that compounds containing the pyrazole scaffold can inhibit the growth of various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells. For instance, a study demonstrated that similar pyrazole compounds displayed antiproliferative activity against multiple cancer types at varying concentrations, suggesting a promising avenue for cancer therapy .

2. Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. A study on related compounds showed that they could inhibit pro-inflammatory cytokines such as TNF-α and IL-6 significantly. These compounds demonstrated up to 85% inhibition of TNF-α at concentrations as low as 10 µM, indicating their potential use in treating inflammatory diseases .

3. Antimicrobial Activity

The antimicrobial efficacy of pyrazoles has been well-documented. Compounds similar to (3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)methanol have shown activity against various bacterial strains and fungi. In one study, pyrazole derivatives were tested against E. coli and Aspergillus niger, demonstrating significant inhibition comparable to standard antibiotics .

Case Studies

Study	Findings	Biological Activity
Selvam et al. (2016)	Synthesized novel pyrazole derivatives	Anti-inflammatory activity with significant TNF-α inhibition
Abdel-Hafez et al. (2020)	Evaluated pyrazole-NO hybrids	Notable antibacterial and anti-inflammatory activities
Burguete et al. (2021)	Tested various pyrazole derivatives	Effective against tuberculosis and other microbial strains

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of (3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazol-4-YL)methanol with various biological targets. Such studies suggest that the compound can interact effectively with enzymes involved in inflammation and cancer progression, further supporting its potential therapeutic applications .

Comparison with Similar Compounds

Table 1: Structural Features of Selected Pyrazole Derivatives

Compound Name	Substituent at Position 1	Substituent at Position 3	Molecular Formula	Key Features
Target Compound	2,4-Difluorophenyl	4-Bromophenyl	C₁₆H₁₀BrF₂N₂O	Electron-withdrawing F atoms; hydroxymethyl
3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-methanol	Phenyl	4-Bromophenyl	C₁₆H₁₃BrN₂O	Less electronegative; m.p. 132–133°C
(3-(4-Bromophenyl)-1-(2-chlorophenyl)-1H-pyrazol-4-yl)methanol	2-Chlorophenyl	4-Bromophenyl	C₁₆H₁₂BrClN₂O	Cl substituent increases polarity
(3-(4-Bromophenyl)-1-o-tolyl-1H-pyrazol-4-yl)methanol	o-Tolyl (2-methylphenyl)	4-Bromophenyl	C₁₇H₁₅BrN₂O	Steric hindrance from methyl group
1-(4-Bromophenyl)-3-(4-chlorophenyl)-1H-pyrazol-4-ol	4-Bromophenyl	4-Chlorophenyl	C₁₅H₁₀BrClN₂O	Hydroxyl instead of hydroxymethyl

Key Observations :

• The hydroxymethyl group (vs. hydroxyl in ) increases hydrogen-bonding capacity and solubility in polar solvents .
• Steric effects are more pronounced in the o-tolyl analog () due to the methyl group, which may hinder molecular packing or receptor binding .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Melting Point (°C)	Solubility (Predicted)	LogP (Estimated)
Target Compound	Not reported	Moderate in DMSO	~3.2
3-(4-Bromophenyl)-1-phenyl analog	132–133	Low in water	~3.5
2-Chlorophenyl analog	Not reported	Low in water	~3.8
o-Tolyl analog	Not reported	Low in water	~4.0

Analysis :

• The 2,4-difluorophenyl group reduces LogP compared to chloro- or methyl-substituted analogs, suggesting improved hydrophilicity .
• Higher melting points in phenyl-substituted analogs () correlate with stronger intermolecular forces (e.g., π-π stacking) .